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Compound of Interest

Compound Name: 2-Bromo-5-nitro-1H-indole

Cat. No.: B580400

Technical Guide: 2-Bromo-5-nitro-1H-indole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthetic
approaches, and potential biological relevance of 2-Bromo-5-nitro-1H-indole. This information
is intended to support research and development efforts in medicinal chemistry and related
fields.

Core Molecular Data

The fundamental molecular properties of 2-Bromo-5-nitro-1H-indole are summarized in the
table below. These data are essential for experimental design, stoichiometric calculations, and
analytical characterization.
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Property Value

Molecular Formula CsHsBrN202[1][2][3]
Molecular Weight 241.04 g/mol [1][2][4]
CAS Number 1246471-11-3[1][2]
Appearance Light yellow to yellow solid

Keep in a dark place, under an inert

Storage Conditions atmosphere, and store in a freezer at -20°C.[2]

[5]

Synthetic Approaches

The synthesis of substituted indoles, such as 2-Bromo-5-nitro-1H-indole, typically involves a
multi-step process. While a specific protocol for this exact compound is not readily available in
the provided search results, a general synthetic strategy can be inferred from the synthesis of
related nitroindole derivatives. A common approach involves the nitration of an indole
precursor, followed by bromination.

General Experimental Protocol Outline:

A plausible synthetic route could begin with the nitration of a suitable indole substrate, followed
by the selective bromination at the C2 position. The synthesis of nitroindole derivatives often

starts from commercially available indole precursors.

 Nitration of the Indole Ring: The introduction of a nitro group at the 5-position of the indole
ring is a key step. This is often achieved through electrophilic nitration using a mixture of
nitric acid and sulfuric acid at low temperatures.[6] The reaction progress should be carefully
monitored by thin-layer chromatography (TLC).[7]

» Bromination of the Nitroindole: Following the successful synthesis of 5-nitro-1H-indole, the
next step would be the selective bromination at the 2-position. This can be a challenging step
due to the reactivity of the indole ring. Various brominating agents and reaction conditions
can be explored to achieve the desired regioselectivity.
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 Purification: The final product, 2-Bromo-5-nitro-1H-indole, would require purification.
Common purification techniques for such compounds include recrystallization from a suitable
solvent or column chromatography on silica gel.[7]

The following diagram illustrates a logical workflow for the synthesis and characterization of 2-
Bromo-5-nitro-1H-indole.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b580400?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_2_5_Nitro_1H_indol_3_yl_acetonitrile_Analogs.pdf
https://www.benchchem.com/product/b580400?utm_src=pdf-body
https://www.benchchem.com/product/b580400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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A logical workflow for the synthesis and analysis of 2-Bromo-5-nitro-1H-indole.
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Potential Biological Relevance and Signaling

Derivatives of 5-nitroindole have been investigated for their potential as anticancer agents.[1]
Specifically, some of these compounds have been identified as binders of c-Myc G-quadruplex
DNA.[1] The c-Myc oncogene is a key regulator of cell proliferation, and its overexpression is a
hallmark of many cancers. The formation of G-quadruplex structures in the promoter region of
the c-Myc gene can inhibit its transcription. Therefore, small molecules that can bind to and
stabilize these G-quadruplexes are of significant interest in drug development.

The diagram below provides a conceptual overview of the potential mechanism of action for a
5-nitroindole derivative as a c-Myc inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromo-5-nitro-1H-indole molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580400#2-bromo-5-nitro-1h-indole-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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